Cas no 1210164-13-8 (N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide)

• Product Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1210164-13-8
• MF: C₁₆H₁₇ClN₄OS
• MW: 348.850380659103
• CID: 6142412
• PubChem ID: 45533039
• Update Time: 2025-07-17

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide
• F5094-1494
• VU0634873-1
• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-methyl-1-propan-2-ylpyrazole-3-carboxamide
• 1210164-13-8
• AKOS024497188
• N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-1-isopropyl-5-methyl-1H-pyrazole-3-carboxamide

• Inchi： 1S/C16H17ClN4OS/c1-8(2)21-9(3)7-12(20-21)15(22)19-16-18-14-10(4)11(17)5-6-13(14)23-16/h5-8H,1-4H3,(H,18,19,22)
• InChI Key： IKUBGVRRSNYTNS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1C)N=C(NC(C1C=C(C)N(C(C)C)N=1)=O)S2

Computed Properties

• Exact Mass: 348.0811600g/mol
• Monoisotopic Mass: 348.0811600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide

Recent Advances in the Study of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide (CAS: 1210164-13-8)

The compound N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide (CAS: 1210164-13-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and pyrazole moieties, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a potent inhibitor of specific kinase pathways. Kinases play a critical role in cell signaling and are often dysregulated in cancers. Preliminary data suggest that this compound exhibits high selectivity and potency against certain kinase targets, making it a candidate for further development as a targeted therapy. Structural-activity relationship (SAR) studies have been conducted to modify the core structure, aiming to enhance its binding affinity and reduce off-target effects.

In addition to its anticancer potential, recent investigations have explored the antimicrobial properties of this compound. The benzothiazole scaffold is known for its broad-spectrum antimicrobial activity, and modifications to this core have led to derivatives with improved efficacy against resistant bacterial strains. In vitro studies have demonstrated significant activity against both Gram-positive and Gram-negative bacteria, suggesting its potential as a novel antibiotic candidate.

Pharmacokinetic studies have also been a focal point of recent research. The compound's bioavailability, metabolic stability, and tissue distribution have been evaluated in animal models. Results indicate that it has favorable pharmacokinetic profiles, with good oral absorption and moderate half-life. However, further optimization is needed to address issues related to hepatic metabolism and potential drug-drug interactions.

Another promising avenue of research involves the compound's application in combination therapies. Synergistic effects have been observed when it is co-administered with other chemotherapeutic agents or antimicrobial drugs. These findings highlight its potential as part of a multi-drug regimen to enhance therapeutic outcomes and overcome resistance mechanisms.

Despite these advancements, challenges remain in the development of this compound. Toxicity profiles, long-term safety, and scalability of synthesis are critical areas that require further investigation. Current efforts are directed towards addressing these challenges through advanced in vivo studies and process chemistry optimizations.

In conclusion, N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide represents a versatile and promising candidate in the field of medicinal chemistry. Its dual potential in oncology and infectious diseases, coupled with its favorable pharmacokinetic properties, positions it as a molecule of significant interest for future research and development. Continued exploration of its therapeutic applications and optimization of its chemical properties will be essential to translate these findings into clinical benefits.